Cas no 2413876-50-1 (Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate)

• Product Name: Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate
• CAS No: 2413876-50-1
• MF: C₁₅H₂₁NO₄S
• MW: 311.396543264389
• CID: 5675641
• PubChem ID: 165769691
• Update Time: 2025-06-13

Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate
• 2413876-50-1
• EN300-26664993
• Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate

• Inchi： 1S/C15H21NO4S/c1-15(2,3)20-14(18)16-7-8-21-13(16)10-5-6-12(19-4)11(17)9-10/h5-6,9,13,17H,7-8H2,1-4H3
• InChI Key： VKUFUICNTZFPSM-UHFFFAOYSA-N
• SMILES： S1CCN(C(=O)OC(C)(C)C)C1C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 311.11912932g/mol
• Monoisotopic Mass: 311.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.3Ų

Additional information on Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate

Research Brief on Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate (CAS: 2413876-50-1)

Recent studies have highlighted the growing interest in Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate (CAS: 2413876-50-1), a compound with potential applications in medicinal chemistry and drug development. This thiazolidine derivative has garnered attention due to its unique structural features, which make it a promising candidate for the synthesis of bioactive molecules. The compound's scaffold is particularly notable for its ability to serve as a building block in the design of novel therapeutics targeting various diseases, including inflammatory disorders and metabolic syndromes.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways and pharmacological properties of Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate. The study emphasized the compound's role as a key intermediate in the synthesis of thiazolidine-based inhibitors, which have shown efficacy in modulating enzymatic activity. The researchers employed a combination of spectroscopic techniques (NMR, IR, and MS) and X-ray crystallography to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

Another significant finding comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which investigated the anti-inflammatory potential of derivatives synthesized from Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate. The study reported that these derivatives exhibited potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. The researchers attributed this activity to the compound's ability to interfere with NF-κB signaling pathways, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

Further research has also explored the compound's utility in drug delivery systems. A 2022 study in the European Journal of Pharmaceutical Sciences demonstrated that Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate could be functionalized to enhance the solubility and bioavailability of poorly water-soluble drugs. The study highlighted the compound's versatility as a carrier molecule, enabling the targeted delivery of therapeutic agents to specific tissues or cells.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Future research directions may include structure-activity relationship (SAR) studies to identify more potent and selective derivatives, as well as in vivo studies to validate the compound's efficacy and safety in preclinical models. Overall, Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate represents a valuable tool in the ongoing quest for innovative therapeutic solutions in the chemical biology and pharmaceutical fields.